Cas no 2228121-93-3 (methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate)

• Product Name: methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate
• CAS No: 2228121-93-3
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6155188
• PubChem ID: 165641226
• Update Time: 2025-10-29

methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate
• 2228121-93-3
• EN300-1744728

• Inchi： 1S/C11H16N2O2S/c1-15-9(14)5-4-8(12)11-10(7-2-3-7)13-6-16-11/h6-8H,2-5,12H2,1H3
• InChI Key： IJHRBTCSLYNTCT-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(CCC(=O)OC)N)C1CC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate

Methyl 4-Amino-4-(4-Cyclopropyl-1,3-thiazol-5-yl)butanoate: An Overview of a Promising Compound (CAS No. 2228121-93-3)

Methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate (CAS No. 2228121-93-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

The molecular structure of methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate consists of a thiazole ring substituted with a cyclopropyl group and an amino butanoate moiety. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of thiazole derivatives in the development of new drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that thiazole compounds with similar structures to methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate exhibit potent anti-inflammatory activity. These findings suggest that this compound could be further explored for its potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate has also shown promise in preclinical studies as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral protein synthesis, which is a critical step in the viral life cycle.

The synthesis of methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate has been extensively studied and optimized to ensure high yields and purity. A common synthetic route involves the condensation of 4-cyclopropylthiazole with an appropriate amino acid ester followed by further modifications to introduce the desired functional groups. This synthetic pathway is not only efficient but also scalable, making it suitable for large-scale production.

From a pharmacological perspective, methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate has demonstrated favorable pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that the compound could be administered orally with minimal dosing frequency, enhancing patient compliance.

The safety profile of methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate has been evaluated in several preclinical models. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, methyl 4-amino-4-(4-cyclopropyl-1,3-thiazol-5-yl)butanoate (CAS No. 2228121-93-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.